Cas no 2649069-18-9 (1-(2-methanesulfonylethyl)-3-(1-methyl-1H-pyrazol-5-yl)-4,5-dihydro-1H-pyrazol-5-one)

• Product Name: 1-(2-methanesulfonylethyl)-3-(1-methyl-1H-pyrazol-5-yl)-4,5-dihydro-1H-pyrazol-5-one
• CAS No: 2649069-18-9
• MF: C₁₀H₁₄N₄O₃S
• MW: 270.308160305023
• CID: 6092960
• PubChem ID: 165957224
• Update Time: 2025-10-23

1-(2-methanesulfonylethyl)-3-(1-methyl-1H-pyrazol-5-yl)-4,5-dihydro-1H-pyrazol-5-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-methanesulfonylethyl)-3-(1-methyl-1H-pyrazol-5-yl)-4,5-dihydro-1H-pyrazol-5-one
• 2649069-18-9
• EN300-1128314

• Inchi： 1S/C10H14N4O3S/c1-13-9(3-4-11-13)8-7-10(15)14(12-8)5-6-18(2,16)17/h3-4H,5-7H2,1-2H3
• InChI Key： GGSRPJFWZUFNAE-UHFFFAOYSA-N
• SMILES： S(C)(CCN1C(CC(C2=CC=NN2C)=N1)=O)(=O)=O

Computed Properties

• Exact Mass: 270.07866149g/mol
• Monoisotopic Mass: 270.07866149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 93Ų

Additional information on 1-(2-methanesulfonylethyl)-3-(1-methyl-1H-pyrazol-5-yl)-4,5-dihydro-1H-pyrazol-5-one

Comprehensive Analysis of 1-(2-methanesulfonylethyl)-3-(1-methyl-1H-pyrazol-5-yl)-4,5-dihydro-1H-pyrazol-5-one (CAS No. 2649069-18-9)

In the rapidly evolving field of pharmaceutical and agrochemical research, 1-(2-methanesulfonylethyl)-3-(1-methyl-1H-pyrazol-5-yl)-4,5-dihydro-1H-pyrazol-5-one (CAS No. 2649069-18-9) has emerged as a compound of significant interest. This molecule, characterized by its unique pyrazole and sulfonyl functional groups, is being extensively studied for its potential applications in drug discovery and crop protection. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The compound's CAS No. 2649069-18-9 is frequently searched in academic and industrial databases, reflecting its growing relevance. One of the key reasons for this interest is its potential role in addressing antibiotic resistance and sustainable agriculture, two of the most pressing global challenges today. The 1-methyl-1H-pyrazol-5-yl moiety, in particular, is known for its bioactivity, making it a valuable scaffold in medicinal chemistry.

From a synthetic chemistry perspective, 1-(2-methanesulfonylethyl)-3-(1-methyl-1H-pyrazol-5-yl)-4,5-dihydro-1H-pyrazol-5-one offers a fascinating case study. Its synthesis involves multi-step reactions that highlight the importance of green chemistry principles, such as reducing solvent waste and improving atom economy. These aspects align with the increasing demand for environmentally friendly chemical processes, a topic widely discussed in both scientific and public forums.

Another area of exploration is the compound's potential in neurodegenerative disease research. Preliminary studies suggest that derivatives of this molecule may interact with key enzymes involved in Alzheimer's and Parkinson's diseases. This has led to a surge in queries about its mechanism of action and structure-activity relationship (SAR) in online search engines and AI-driven research tools.

In the agrochemical sector, 1-(2-methanesulfonylethyl)-3-(1-methyl-1H-pyrazol-5-yl)-4,5-dihydro-1H-pyrazol-5-one is being evaluated for its efficacy as a pesticide or herbicide. Its ability to disrupt specific metabolic pathways in pests while minimizing harm to non-target organisms makes it a promising candidate for integrated pest management (IPM) systems. This aligns with the global shift toward sustainable farming practices, a hot topic among policymakers and environmentalists.

The compound's physical and chemical properties, such as solubility, stability, and melting point, are also critical for its practical applications. Researchers often search for these parameters to optimize formulations and delivery systems. For instance, its methanesulfonylethyl group contributes to improved water solubility, a desirable trait for both pharmaceutical and agricultural uses.

As the scientific community continues to explore CAS No. 2649069-18-9, collaborations between academia and industry are expected to accelerate its development. Open-access databases and AI-powered platforms are playing a pivotal role in disseminating findings, making it easier for researchers to access patent literature, clinical trials, and toxicity data. This democratization of information is a testament to the compound's potential to address some of the most critical challenges in health and agriculture.

In conclusion, 1-(2-methanesulfonylethyl)-3-(1-methyl-1H-pyrazol-5-yl)-4,5-dihydro-1H-pyrazol-5-one represents a compelling example of how advanced chemical synthesis can contribute to solving real-world problems. Its multifaceted applications, from drug development to crop protection, underscore its importance in contemporary research. As more data becomes available, this compound is likely to remain a focal point in scientific discussions and innovations.